Cas no 1261727-22-3 (2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl)

• Product Name: 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl
• CAS No: 1261727-22-3
• MF: C₁₄H₇F₇
• MW: 308.19420838356
• CID: 4999066
• Update Time: 2025-10-28

2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F7/c15-11-3-1-2-8(12(11)16)10-6-7(14(19,20)21)4-5-9(10)13(17)18/h1-6,13H
• InChI Key： ZQBGBFKGEXODAG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C1C=CC=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl (CAS: 1261727-22-3)

The compound 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl (CAS: 1261727-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative is being investigated for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. The unique structural features of this compound, including multiple fluorine substitutions, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for further development.

Recent studies have focused on the synthesis and characterization of 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl, with particular emphasis on its role in the development of kinase inhibitors. Kinases are a critical target in the treatment of various diseases, including cancer and inflammatory disorders. The incorporation of this compound into kinase inhibitor scaffolds has shown improved selectivity and potency, as demonstrated in preclinical models. Researchers have utilized advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions of this compound with target kinases.

In addition to its applications in kinase inhibition, 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl has also been explored as a building block for the synthesis of other bioactive molecules. For instance, it has been incorporated into the structure of potential antiviral agents, where its fluorinated groups enhance the compound's ability to penetrate viral membranes. Recent in vitro studies have shown promising results against a range of viruses, suggesting its potential utility in antiviral drug development.

The pharmacokinetic properties of 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl have also been a subject of investigation. Studies have revealed that the compound exhibits favorable absorption and distribution profiles, with minimal off-target effects. These findings are supported by data from animal models, where the compound demonstrated good tolerability and efficacy. Further optimization of its formulation is underway to enhance its therapeutic index.

Looking ahead, the potential of 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl in drug discovery appears promising. Ongoing research aims to expand its applications to other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics.